Cas no 89924-79-8 (1,3-Propanediol, mono(hydrogen phosphonate) (9CI))
89924-79-8 structure
Product Name:1,3-Propanediol, mono(hydrogen phosphonate) (9CI)
CAS No:89924-79-8
MF:C3H9O4P
MW:140.074922323227
CID:585231
Update Time:2023-03-29
1,3-Propanediol, mono(hydrogen phosphonate) (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,3-Propanediol, mono(hydrogen phosphonate)
- 1,3-Propanediol, mono(hydrogen phosphonate) (9CI)
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- Inchi: 1S/C3H9O4P/c4-2-1-3-7-8(5)6/h4,8H,1-3H2,(H,5,6)
- InChI Key: AKCUYHXGYNKHAQ-UHFFFAOYSA-N
- SMILES: C(OP(=O)O)CCO
Computed Properties
- Exact Mass: 138.008
- Monoisotopic Mass: 138.008
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 94.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6A^2
1,3-Propanediol, mono(hydrogen phosphonate) (9CI) Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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